Cas no 7151-26-0 (2-[3-(carboxymethoxy)-2-methylphenoxy]acetic Acid)

2-[3-(carboxymethoxy)-2-methylphenoxy]acetic Acid structure
7151-26-0 structure
Product Name:2-[3-(carboxymethoxy)-2-methylphenoxy]acetic Acid
CAS No:7151-26-0
MF:C11H12O6
MW:240.209383964539
CID:1750912
PubChem ID:250692
Update Time:2025-04-21

2-[3-(carboxymethoxy)-2-methylphenoxy]acetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-[3-(carboxymethoxy)-2-methylphenoxy]acetic Acid
    • 2,2'-[(2-methylbenzene-1,3-diyl)bis(oxy)]diacetic acid
    • 2-[3-(carboxymethyloxy)-2-methylphenoxy]acetic acid
    • NSC70415
    • AC1Q5WQX
    • SureCN5379717
    • AC1L5I88
    • CTK5D4460
    • AR-1D0862
    • NSC-70415
    • 2,2'-[(2-methylbenzene-1,3-diyl)bis(oxy)]diacetic acid; 2-[3-(carboxymethyloxy)-2-methylphenoxy]acetic acid; NSC70415; AC1Q5WQX; SureCN5379717; AC1L5I88; CTK5D4460; AR-1D0862; NSC-70415;
    • 7151-26-0
    • SCHEMBL5379717
    • DTXSID50290696
    • Inchi: 1S/C11H12O6/c1-7-8(16-5-10(12)13)3-2-4-9(7)17-6-11(14)15/h2-4H,5-6H2,1H3,(H,12,13)(H,14,15)
    • InChI Key: QKDMOXIUBIOGEQ-UHFFFAOYSA-N
    • SMILES: O(CC(=O)O)C1C=CC=C(C=1C)OCC(=O)O

Computed Properties

  • Exact Mass: 240.06336
  • Monoisotopic Mass: 240.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 93.1Ų

Experimental Properties

  • Density: 1.365
  • Boiling Point: 441.7°C at 760 mmHg
  • Flash Point: 173.8°C
  • Refractive Index: 1.559
  • PSA: 93.06
  • LogP: 0.92180
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